

Baricitinib vs tocilizumab COVID-19 mortality

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Baricitinib

CAS No.: 1187594-09-7

Cat. No.: S001993

Get Quote

Comparative Effectiveness & Safety Data

Study Feature / Outcome	Baricitinib	Tocilizumab	Notes & Context
28-Day Mortality	Lower [[1] [2]]	Higher [[1] [2]]	Large retrospective cohort shows baricitinib associated with significantly lower mortality [1].
Hospital Mortality	Lower [[1]]	Higher [[1]]	Consistent with 28-day mortality findings [1].
Hospital Length of Stay	Shorter [[1]]	Longer [[1]]	Baricitinib associated with significantly shorter stay [1].
Safety: Infections	Lower rate of hospital-acquired infections [[1]]	Higher rate [[1]]	No difference in secondary bacterial infections found in another study [2].
Safety: Liver Injury	Lower rate [[2]]	Higher rate [[2]]	Tocilizumab associated with significantly higher liver injury risk [2].
Key Patient Context	Often used in less critically ill [[3]]	Often used in more critically ill ["Confounding by indication" may influence mortality comparisons;

Study Feature / Outcome	Baricitinib	Tocilizumab	Notes & Context
		[3]	tocilizumab often chosen for sicker patients [3].


Key Experimental Methodologies

The data in the table above is derived from robust study designs. Here are the methodologies behind the key studies cited.

- **Large Retrospective Cohort Study (N3C)** [[1]]: This study analyzed records of **10,661** hospitalized adults with COVID-19 from 75 U.S. hospitals.
 - **Design:** Multicenter, retrospective, propensity-weighted cohort study using a **target trial emulation approach**.
 - **Participants:** Hospitalized adults, 19.2% of whom were on invasive mechanical ventilation.
 - **Comparison:** Patients newly initiated on **baricitinib** (n=6,229) were compared to those initiated on tocilizumab (n=4,432).
 - **Analysis:** Used **inverse probability of treatment weighting (IPTW)** to balance baseline characteristics and control for confounding. Outcomes were assessed within 28 days.
- **Bayesian Meta-Analysis of RCTs** [[4]]: This analysis provided indirect comparisons when head-to-head trials were unavailable.
 - **Data Source:** Systematic review of 27 randomized controlled trials (RCTs) including **13,549** patients.
 - **Eligibility:** Included RCTs where hospitalized adults with COVID-19 were treated with corticosteroids and assigned to tocilizumab, **baricitinib**, sarilumab, or control.
 - **Analysis:** Used **Bayesian pairwise meta-analyses and meta-regressions** to compute odds ratios and estimate the **probability of non-inferiority** for **baricitinib**/sarilumab compared to tocilizumab, with a pre-specified margin.
- **Single-Center Retrospective Study** [[2]]: This study offered another direct comparison in a specific setting.
 - **Cohort:** Included **321** hospitalized non-ICU patients with severe COVID-19.
 - **Groups:** Compared 241 patients who received **baricitinib** with 80 who received tocilizumab.
 - **Adjustment:** Used **augmented inverse-probability weighting regression** to control for variables like age, comorbidities, and disease severity at enrollment.


Mechanisms of Action

Baricitinib and tocilizumab modulate the immune system in distinct ways to counteract the cytokine storm in severe COVID-19. The diagrams below illustrate their different pathways.



[Click to download full resolution via product page](#)

*Diagram: Proposed Mechanisms for COVID-19 Treatment. Tocilizumab is a monoclonal antibody that binds to IL-6 receptors, blocking IL-6-mediated signaling [5]. **Baricitinib** is a Janus kinase (JAK) inhibitor that intracellularly inhibits the JAK-STAT signaling pathway used by multiple cytokines [6].*



[Click to download full resolution via product page](#)

Diagram: Experimental Workflow for Key Studies. The major studies providing head-to-head comparisons use advanced observational designs and statistical techniques to emulate randomized trials and account for confounding [1] [4].

Key Insights for Clinical & Research Practice

- **Consider Confounding by Indication:** The observed superiority of **baricitinib** may be partially influenced by its more frequent use in less critically ill patients who can take oral medication, whereas tocilizumab is often reserved for the most severe, often intravenous-only cases [3].
- **Similar Efficacy with Corticosteroids:** When used in conjunction with corticosteroids, a Bayesian meta-analysis found a high probability that **baricitinib** and tocilizumab are associated with similar mortality reductions [4]. The choice may then depend on factors like drug availability, cost, and specific patient contraindications.
- **Combination Therapy Not Recommended:** One study investigated adding **baricitinib** to a regimen that already included tocilizumab and corticosteroids for patients who continued to deteriorate. This **sequential combination did not show a substantial reduction in mortality** and cannot be recommended based on current evidence [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. A Retrospective Cohort Study of the National Covid ... [pubmed.ncbi.nlm.nih.gov]
2. Comparison of effectiveness and safety between baricitinib ... [pubmed.ncbi.nlm.nih.gov]
3. Commenting on baricitinib versus tocilizumab in mechanically ... [ccforum.biomedcentral.com]
4. Effect of tocilizumab, sarilumab, and baricitinib on mortality ... [pmc.ncbi.nlm.nih.gov]
5. Proposed MOA for COVID-19 Treatment [actemrahcp.com]
6. Current Use of Baricitinib in COVID-19 Treatment and Its Future [pmc.ncbi.nlm.nih.gov]
7. Impact of the Addition of Baricitinib to Standard of Care ... [frontiersin.org]

To cite this document: Smolecule. [Baricitinib vs tocilizumab COVID-19 mortality]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b001993#baricitinib-vs-tocilizumab-covid-19-mortality>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com